Cas no 956499-45-9 (3-nitro-4-(prop-2-yn-1-yl)aminobenzoic acid)

3-nitro-4-(prop-2-yn-1-yl)aminobenzoic acid structure
956499-45-9 structure
Product Name:3-nitro-4-(prop-2-yn-1-yl)aminobenzoic acid
CAS No:956499-45-9
MF:C10H8N2O4
MW:220.181522369385
CID:5782739
PubChem ID:23630584
Update Time:2023-12-26

3-nitro-4-(prop-2-yn-1-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • AKOS000216266
    • 956499-45-9
    • EN300-1449726
    • 3-nitro-4-[(prop-2-yn-1-yl)amino]benzoic acid
    • 4-(2-Propynylamino)-3-nitrobenzoic acid
    • 3-nitro-4-(prop-2-yn-1-yl)aminobenzoic acid
    • Inchi: 1S/C10H8N2O4/c1-2-5-11-8-4-3-7(10(13)14)6-9(8)12(15)16/h1,3-4,6,11H,5H2,(H,13,14)
    • InChI Key: CHSBPZXZYAKOTA-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=C(C=1)[N+](=O)[O-])NCC#C)=O

Computed Properties

  • Exact Mass: 220.04840674g/mol
  • Monoisotopic Mass: 220.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 95.2Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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